molecular formula C23H20N4O5 B2515503 6-(2H-1,3-benzodioxol-5-yl)-2-({3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydropyridazin-3-one CAS No. 1207056-79-8

6-(2H-1,3-benzodioxol-5-yl)-2-({3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydropyridazin-3-one

Cat. No.: B2515503
CAS No.: 1207056-79-8
M. Wt: 432.436
InChI Key: HOFJKLIGGBAICB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a dihydropyridazin-3-one core substituted with a benzodioxole ring at position 6 and a 1,2,4-oxadiazole-methyl group at position 2. The oxadiazole moiety is further functionalized with a 4-(propan-2-yloxy)phenyl substituent. Its synthesis likely involves multi-step reactions, including:

  • Alkylation of pyridazinone: Similar to methods described in , where 5-chloro-6-phenylpyridazin-3(2H)-one undergoes substitution with halides using potassium carbonate in acetone .
  • Oxadiazole coupling: As seen in , oxadiazole intermediates may be synthesized via cyclization reactions between carboxylic acid derivatives and amidoximes, facilitated by bases like caesium carbonate in DMF .

Properties

IUPAC Name

6-(1,3-benzodioxol-5-yl)-2-[[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N4O5/c1-14(2)31-17-6-3-15(4-7-17)23-24-21(32-26-23)12-27-22(28)10-8-18(25-27)16-5-9-19-20(11-16)30-13-29-19/h3-11,14H,12-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HOFJKLIGGBAICB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=CC=C(C=C1)C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC5=C(C=C4)OCO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N4O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural Comparison of Key Analogues

Compound Name / ID Core Structure Substituents (Position) Key Structural Differences
Target Compound Dihydropyridazin-3-one Benzodioxole (C6); Oxadiazole-methyl (C2) Propan-2-yloxyphenyl on oxadiazole
F839-0554 () Pyridazin-3(2H)-one 4-(Propan-2-yl)phenyl (C6); Oxadiazole-methyl Trifluoromethylphenyl on oxadiazole
Thieno[2,3-d]pyrimidine () Thienopyrimidine-dione 1,3,4-Oxadiazole (C6); Phenyl groups Sulfur-containing fused ring system
  • The benzodioxole moiety may improve CNS penetration compared to simpler phenyl groups .
Pharmacological Activity
Physicochemical Properties
  • Stability : Benzodioxole rings are generally stable under physiological conditions but may undergo oxidative metabolism in the liver .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.